Cas no 396721-68-9 (5-chloro-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide)

• Product Name: 5-chloro-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide
• CAS No: 396721-68-9
• MF: C₁₉H₁₅ClN₄O₃S
• MW: 414.865401506424
• CID: 5931242
• PubChem ID: 3626426
• Update Time: 2025-07-01

5-chloro-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide
• Benzamide, 5-chloro-N-[2,6-dihydro-2-(2-methylphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-2-nitro-
• EU-0039576
• SR-01000445163
• 5-chloro-N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-nitrobenzamide
• 396721-68-9
• 5-chloro-N-[2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-nitrobenzamide
• AKOS024599698
• 5-chloro-2-nitro-N-(2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• F0778-0187
• SR-01000445163-1
• Oprea1_691759

• Inchi： 1S/C19H15ClN4O3S/c1-11-4-2-3-5-16(11)23-18(14-9-28-10-15(14)22-23)21-19(25)13-8-12(20)6-7-17(13)24(26)27/h2-8H,9-10H2,1H3,(H,21,25)
• InChI Key： YEHKOMJQWASQAU-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC=C2C)N=C2CSCC2=1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 414.0553392g/mol
• Monoisotopic Mass: 414.0553392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 567.9±50.0 °C(Predicted)
• pka: 10.91±0.20(Predicted)

Additional information on 5-chloro-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-nitrobenzamide

5-Chloro-N-(2-(2-Methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)-2-nitrobenzamide

The compound with CAS No 396721-68-9, known as 5-chloro-N-(2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)-2-nitrobenzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

The thienopyrazole core of this molecule is a key structural element that contributes to its stability and reactivity. Recent studies have highlighted the importance of heterocyclic compounds like thienopyrazoles in medicinal chemistry, particularly for their ability to interact with biological targets such as enzymes and receptors. The presence of the nitrobenzamide group further enhances the compound's functional versatility, making it a valuable candidate for exploring new therapeutic agents.

One of the most intriguing aspects of this compound is its chlorine substitution at the 5-position of the benzamide ring. This substitution not only influences the electronic properties of the molecule but also plays a crucial role in modulating its pharmacokinetic profile. Researchers have found that such halogen substitutions can significantly improve bioavailability and reduce toxicity, making this compound a strong contender for preclinical studies.

The methylphenyl group attached to the thienopyrazole ring adds another layer of complexity to this molecule's structure. This group is known to enhance lipophilicity, which is essential for membrane permeability and drug delivery systems. Recent advancements in computational chemistry have allowed scientists to predict the optimal placement of such substituents, ensuring maximum efficacy while minimizing adverse effects.

In terms of synthesis, this compound represents a remarkable achievement in organic chemistry. The construction of the thienopyrazole ring involves a series of intricate reactions, including cyclization and cross-coupling processes. The integration of nitrobenzamide into the structure requires precise control over reaction conditions to ensure high yields and purity.

From an applications standpoint, this compound has shown promise in several areas. Its ability to act as a bioisostere makes it an attractive option for replacing less effective moieties in existing drugs. Additionally, its potential as a building block for more complex molecules opens up new avenues for combinatorial chemistry and high-throughput screening.

Recent studies have also explored the photophysical properties of this compound, revealing its potential use in optoelectronic materials. The conjugated system within the molecule exhibits interesting absorption and emission characteristics, which could be harnessed for applications in organic light-emitting diodes (OLEDs) and sensors.

In conclusion, 5-chloro-N-(2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)-2-nitrobenzamide (CAS No 396721-68-9) stands out as a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing both medicinal and materials science.